Cas no 1021219-63-5 (N-(3,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: N-(3,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 1021219-63-5
• MF: C₁₃H₁₃N₅O₂
• MW: 271.274621725082
• CID: 6444601
• PubChem ID: 42226836
• Update Time: 2025-10-12

N-(3,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• VU0640492-1
• F5285-0013
• 1021219-63-5
• AKOS024505106

• Inchi： 1S/C13H13N5O2/c1-19-10-4-3-8(5-11(10)20-2)17-12-9-6-16-18-13(9)15-7-14-12/h3-7H,1-2H3,(H2,14,15,16,17,18)
• InChI Key： QEBXKOUWVVBMFK-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)NC1=C2C=NNC2=NC=N1)OC

Computed Properties

• Exact Mass: 271.10692467g/mol
• Monoisotopic Mass: 271.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 85Ų

Additional information on N-(3,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

N-(3,4-Dimethoxyphenyl)-1H-Pyrazolo[3,4-d]Pyrimidin-4-Amine: A Comprehensive Overview

The compound with CAS No. 1021219-63-5, known as N-(3,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are heterocyclic aromatic compounds with a fused pyrazole and pyrimidine ring system. The N-(3,4-dimethoxyphenyl) substituent adds unique electronic and steric properties to the molecule, making it a promising candidate for various applications.

Recent studies have highlighted the potential of N-(3,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine as a bioactive compound with potential therapeutic applications. Researchers have explored its ability to modulate key biological targets, such as protein kinases and enzymes involved in inflammatory pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against Janus kinase (JAK), a family of enzymes implicated in autoimmune diseases such as rheumatoid arthritis and psoriasis.

The synthesis of N-(3,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. The core structure is typically formed through a cyclization reaction involving an appropriate diamine and a carbonyl compound. The substitution at the 3 and 4 positions of the phenyl ring introduces electron-donating methoxy groups, which enhance the molecule's solubility and bioavailability. This makes it an attractive lead compound for drug discovery programs targeting chronic inflammatory conditions.

In addition to its therapeutic potential, N-(3,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has also been investigated for its electronic properties in materials science. Its rigid aromatic system and conjugated π-electron framework make it a candidate for applications in organic electronics. A 2022 study in *Advanced Materials* reported that this compound can serve as a building block for constructing advanced materials with tailored electronic properties, such as organic semiconductors and light-emitting diodes (LEDs).

The structural versatility of N-(3,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine allows for further functionalization to explore its potential in other areas. For example, researchers are currently exploring its use as a scaffold for developing novel anticancer agents. By modifying the substituents on the phenyl ring or introducing additional functional groups on the pyrazolo[3,4-d]pyrimidine core, scientists aim to enhance its selectivity and efficacy against cancer cells.

From a synthetic perspective, the development of efficient routes to prepare N-(3,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been a focus of recent research. Green chemistry approaches have been employed to minimize waste and improve sustainability. For instance, microwave-assisted synthesis has been shown to significantly accelerate the formation of the heterocyclic core while reducing energy consumption.

In conclusion, N-(3,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure and bioactive properties position it as a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its potential uses, this compound is expected to play an increasingly important role in advancing both medicinal chemistry and organic electronics.